Cas no 2227865-54-3 ((3R)-3-(2-fluoro-4-hydroxyphenyl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(2-fluoro-4-hydroxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2227865-54-3
• MF: C₉H₉FO₄
• MW: 200.163766622543
• CID: 6568185
• PubChem ID: 165836452
• Update Time: 2025-05-19

(3R)-3-(2-fluoro-4-hydroxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2-fluoro-4-hydroxyphenyl)-3-hydroxypropanoic acid
• EN300-1822621
• 2227865-54-3

• Inchi： 1S/C9H9FO4/c10-7-3-5(11)1-2-6(7)8(12)4-9(13)14/h1-3,8,11-12H,4H2,(H,13,14)/t8-/m1/s1
• InChI Key： BMWHTEKAPGZDRC-MRVPVSSYSA-N
• SMILES： FC1C=C(C=CC=1[C@@H](CC(=O)O)O)O

Computed Properties

• Exact Mass: 200.04848693g/mol
• Monoisotopic Mass: 200.04848693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 77.8Ų

Additional information on (3R)-3-(2-fluoro-4-hydroxyphenyl)-3-hydroxypropanoic acid

Research Brief on (3R)-3-(2-fluoro-4-hydroxyphenyl)-3-hydroxypropanoic acid (CAS: 2227865-54-3)

The compound (3R)-3-(2-fluoro-4-hydroxyphenyl)-3-hydroxypropanoic acid (CAS: 2227865-54-3) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This chiral β-hydroxy acid derivative, characterized by its fluorinated aromatic ring and hydroxyl groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical compounds.

A 2023 study published in the Journal of Medicinal Chemistry reported an improved synthetic route for this compound with enhanced enantioselectivity and yield. The researchers developed a novel asymmetric hydrogenation protocol using a ruthenium-based catalyst system, achieving >99% ee and 85% overall yield. This advancement addresses previous challenges in the large-scale production of this chiral building block, which is crucial for its potential pharmaceutical applications.

In terms of biological activity, recent in vitro studies have demonstrated that (3R)-3-(2-fluoro-4-hydroxyphenyl)-3-hydroxypropanoic acid exhibits moderate inhibitory effects against several inflammation-related enzymes, including COX-2 and 5-LOX. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported an IC50 of 12.3 μM against COX-2, suggesting potential as a lead compound for developing novel anti-inflammatory agents with potentially fewer side effects than current NSAIDs.

The compound's metabolic stability has been investigated in recent preclinical studies. A 2023 ADME study published in Xenobiotica showed favorable pharmacokinetic properties in rodent models, with good oral bioavailability (68%) and a half-life of approximately 4.2 hours. These findings support its potential as a drug candidate or intermediate for further structural modifications.

Emerging research has also explored the use of (3R)-3-(2-fluoro-4-hydroxyphenyl)-3-hydroxypropanoic acid as a chiral synthon in the synthesis of more complex pharmaceutical compounds. A 2024 study in Organic Process Research & Development demonstrated its successful incorporation into novel GPR40 agonists for diabetes treatment, highlighting its versatility in medicinal chemistry applications.

Current challenges in the field include optimizing the compound's potency and selectivity for specific biological targets, as well as scaling up production while maintaining high enantiomeric purity. Future research directions may focus on structural modifications to enhance its pharmacological profile and investigating its potential in combination therapies for chronic inflammatory conditions.